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Compound of Interest

Compound Name: Cirsiumaldehyde

Cat. No.: B1253413

An In-depth Examination of a Potential Misnomer and the True Aldehydic Constituents of the
Cirsium Genus

For researchers, scientists, and professionals in drug development, the accurate identification
of natural product sources is paramount. This technical guide addresses the natural origins of
Cirsiumaldehyde, a compound whose name suggests a direct link to the Cirsium genus of
thistles. However, a thorough review of the scientific literature reveals a crucial discrepancy:
Cirsiumaldehyde, in its chemically defined structure, has not been reported as an isolate from
Cirsium species. Instead, its documented natural source is an entirely different plant genus.

This guide will first clarify the nomenclature and the scientifically verified botanical origin of
Cirsiumaldehyde. It will then explore other aldehyde compounds that have been genuinely
isolated from Cirsium plants, providing available data and methodologies. This approach
ensures that researchers are equipped with precise and actionable information for their work
with this important genus of the Asteraceae family.

Cirsiumaldehyde: A Case of Mistaken Identity

Cirsiumaldehyde, identified by the Chemical Abstracts Service (CAS) number 7389-38-0, is
chemically known as 5-[(5-formylfuran-2-yl)methoxymethyl]furan-2-carbaldehyde. While its
common name implies an origin from the Cirsium genus, primary scientific literature contradicts
this.
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A key study by Zou, Dong, and Yang, published in the Journal of Integrative Plant Biology in
2005, identified Cirsiumaldehyde as a chemical constituent of the roots of Anemone altaica
Fisch. ex C. A. Mey.[1][2]. The paper notes that this was the first instance of Cirsiumaldehyde
being isolated from the Anemone genus. Subsequent database entries in PubChem also list its
occurrence in other species such as Crataegus pinnatifida, Citrus reticulata, and Excoecaria
cochinchinensis. Notably, there is a lack of peer-reviewed scientific articles reporting the
isolation of Cirsiumaldehyde (CAS 7389-38-0) from any Cirsium species.

This evidence strongly suggests that "Cirsiumaldehyde” is a misnomer, a trivial name that has
become associated with this compound despite its documented origins. For researchers
seeking this specific molecule, the focus should be on Anemone altaica and other reported
sources, not the Cirsium genus.

Experimental Protocol for the Isolation of
Cirsiumaldehyde from Anemone altaica

While the 2005 study by Zou et al. does not provide a detailed, step-by-step protocol for the
isolation of Cirsiumaldehyde, it outlines the general methodology employed for the separation
of chemical constituents from the roots of Anemone altaica. The following is a generalized
workflow based on the information provided in the paper and standard phytochemical isolation
techniques.

Workflow for Isolation of Compounds from Anemone altaica
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Caption: Generalized workflow for the isolation of Cirsiumaldehyde.
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Aldehydic Constituents of the Cirsium Genus

While Cirsiumaldehyde (CAS 7389-38-0) is not a documented constituent of Cirsium, other
aldehydes have been identified within this genus. One such compound is oct-7-enal.

Oct-7-enal from Cirsium dipsacolepis

Oct-7-enal is a naturally occurring unsaturated aldehyde that has been isolated from the
Japanese thistle, Cirsium dipsacolepis[3][4].

Table 1: Aldehydes Identified in the Cirsium Genus

Compound Chemical Molecular Cirsium

] ) Plant Part Reference
Name Formula Weight Species
Cirsium
Oct-7-enal CsH140 126.20 ) ) Not specified [3]
dipsacolepis

Experimental Protocols for Aldehydes from Cirsium

The original isolation protocol for oct-7-enal from Cirsium dipsacolepis is not readily available in
the reviewed literature. However, a synthetic route for this compound has been published,
which can be of interest to researchers working on its biological activities. The general steps for
the isolation of volatile aldehydes from plant material typically involve steam distillation or
solvent extraction followed by chromatographic separation.

General Workflow for Aldehyde Isolation from Plant Material
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Caption: General workflow for isolating aldehydes from plants.

Biological Activity of Cirsiumaldehyde (from
Anemone altaica)

Preliminary information from commercial suppliers suggests that Cirsiumaldehyde may have
an effect on platelet aggregation. The precise signaling pathway through which
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Cirsiumaldehyde exerts this effect has not been elucidated in the available literature.
However, a generalized diagram of platelet activation signaling can provide a framework for
future investigation.

Platelet activation is a complex process involving multiple receptors and intracellular signaling
cascades that converge on the activation of integrin allb33, leading to platelet aggregation.

Generalized Platelet Activation Signaling Pathway
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Caption: Potential inhibition point of Cirsiumaldehyde in platelet aggregation.
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Conclusion and Recommendations for Researchers

The available scientific evidence indicates that Cirsiumaldehyde (CAS 7389-38-0) is a
misnomer, with its confirmed natural source being Anemone altaica, not a species of the
Cirsium genus. Researchers seeking to isolate or study this compound should direct their
efforts toward Anemone altaica.

For scientists interested in the phytochemistry of the Cirsium genus, other aldehydes such as
oct-7-enal from Cirsium dipsacolepis are valid targets for investigation. Further phytochemical
screening of various Cirsium species is warranted to identify and quantify their aldehydic
constituents.

It is recommended that future research on the biological activities of Cirsiumaldehyde focuses
on verifying its effect on platelet aggregation and elucidating the specific signaling pathways
involved. Given the discrepancy in its naming, it is also advisable for researchers to refer to it
by its IUPAC name, 5-[(5-formylfuran-2-yl)methoxymethyl]furan-2-carbaldehyde, to avoid
ambiguity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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